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For researchers, scientists, and professionals in the fast-paced world of drug development, the

effective publication of research data is not just a concluding step but a cornerstone of scientific

progress. The choice of a data publication platform can significantly impact the visibility,

reusability, and impact of valuable research. This guide provides a comprehensive comparison

of the Collaborative Open Plant Omics (COPO) platform with other leading data repositories,

supported by a detailed case study of its successful implementation in a large-scale genomics

project.

The ever-growing volume and complexity of scientific data present a significant challenge for

researchers. Ensuring that this data is Findable, Accessible, Interoperable, and Reusable

(FAIR) is paramount for reproducibility and advancing scientific knowledge. Data publication

platforms play a crucial role in this ecosystem. This guide focuses on COPO, a platform

designed to streamline the process of data and metadata submission to public archives, and

compares it with popular alternatives like Figshare and Zenodo.

At a Glance: COPO vs. The Alternatives
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To provide a clear overview, the following table summarizes the key features and functionalities

of COPO, Figshare, and Zenodo. While direct quantitative comparisons of submission success

rates and publication times are not readily available in published literature, this table offers a

qualitative assessment based on the platforms' intended functions and available

documentation.
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Feature
COPO
(Collaborative
Open Plant Omics)

Figshare Zenodo

Primary Function

Data brokering and

metadata

management for

submission to public

archives (e.g., ENA)

Generalist repository

for all research

outputs

Generalist repository

for all research

outputs

Key Strength

Facilitates compliance

with community-

specific metadata

standards; automates

submission to

specialized

repositories.

User-friendly

interface; supports a

wide range of file

types; offers

institutional and

publisher integrations.

Integration with

GitHub; assigns DOIs

to software and

datasets; funded by

CERN and OpenAIRE

for long-term

availability.

Metadata Support

Emphasizes rich,

standardized

metadata using

controlled

vocabularies and

ontologies.

Supports basic

descriptive metadata.

Supports basic

descriptive metadata

with options for more

detailed information.

Target Audience

Primarily life sciences

researchers,

particularly those

involved in large-scale

genomics projects.

Researchers across

all disciplines.

Researchers across

all disciplines, with

strong support for

software and

datasets.

Data Validation

Built-in validation

against repository-

and project-specific

metadata standards.

Basic file integrity

checks.

Basic file integrity

checks.

Quantitative Metrics Successfully brokered

over 62,445 samples

as of October 2024.[1]

Following integration

with Nature Portfolio

journals, data

repository use

Tracks views,

downloads, and

citations for each

record.[3]
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increased by an

average of 12%.[2]

Case Study: The Darwin Tree of Life Project - A Deep
Dive into COPO's Capabilities
The Darwin Tree of Life (DToL) project, an ambitious initiative to sequence the genomes of all

66,000+ eukaryotic species in the British Isles, provides a compelling case study for the

successful application of COPO in a large-scale, multi-institutional research endeavor.[4][5]

The Challenge: Managing a Torrent of Data and Metadata
The DToL project generates a massive and diverse dataset, encompassing specimen collection

details, DNA sequencing data, and genomic assemblies.[4][5] Managing this data and its

associated metadata across numerous partner institutions presented a significant logistical

challenge. Ensuring the consistency and quality of metadata was critical for the long-term value

and reusability of the generated data.

The Solution: COPO as a Centralized Data Brokering
Hub
The DToL project adopted COPO as its central platform for managing and submitting data to

the European Nucleotide Archive (ENA).[6][7] This strategic choice offered several key

advantages:

Standardized Metadata Submission: COPO enforces the use of a standardized sample

manifest, a spreadsheet-based template with over 50 metadata fields, ensuring that all

submissions adhere to the project's rigorous data standards.[7]

Automated Validation and Submission: COPO automates the validation of the submitted

metadata against the ENA's requirements, significantly reducing the manual effort and

potential for errors associated with direct submission.[6]

Streamlined Workflow: The platform provides a user-friendly interface for researchers to

upload their sample manifests and track the status of their submissions.[8]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://communities.springernature.com/posts/assessing-the-impact-of-research-data-initiatives-how-we-are-measuring-success-of-the-figshare-integration-after-one-year
https://www.darwintreeoflife.org/wp-content/uploads/2023/10/DToL-Open-Data-Release-Policy.docx_.pdf
https://ora.ox.ac.uk/objects/uuid:d1384092-d67d-4805-990f-21d0168c9371/files/rh702q8285
https://www.darwintreeoflife.org/wp-content/uploads/2023/10/DToL-Open-Data-Release-Policy.docx_.pdf
https://ora.ox.ac.uk/objects/uuid:d1384092-d67d-4805-990f-21d0168c9371/files/rh702q8285
https://wellcomeopenresearch.org/articles/7-279
https://pmc.ncbi.nlm.nih.gov/articles/PMC11292180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11292180/
https://wellcomeopenresearch.org/articles/7-279
https://copo-project.org/news/13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: The Darwin Tree of Life Project's
Data Submission Workflow
The following outlines the standardized operating procedure for data submission within the

DToL project, a process facilitated by COPO.

1. Specimen Collection and Metadata Recording:

Field researchers collect specimens according to taxon-specific Standard Operating

Procedures (SOPs).[9][10][11]

Detailed metadata for each specimen is recorded in the DToL Sample Manifest. This

includes information on taxonomy, collection location and time, and sample preservation.[7]

2. Sample Manifest Submission to COPO:

Researchers upload the completed Excel-based Sample Manifest to the COPO platform.[7]

COPO's validation engine checks the manifest for completeness and adherence to the

defined metadata standards. Any errors or inconsistencies are flagged for correction by the

submitter.

3. Data Brokering to the European Nucleotide Archive (ENA):

Once the metadata is validated, COPO automatically generates the necessary submission

files in the format required by the ENA.

COPO then brokers the submission of both the metadata and the associated sequencing

data to the ENA.

4. Accession Number Retrieval:

Upon successful submission to the ENA, COPO retrieves and stores the assigned accession

numbers, linking them to the corresponding samples in its database.[1] These accession

numbers are crucial for citing the data in publications.
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Visualizing the Workflow: From Field to Public
Archive
The following diagrams, generated using the DOT language, illustrate the key workflows in the

DToL project's data publication process.
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Figure 1: Darwin Tree of Life Project Data Submission Workflow.
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Figure 2: The Role of COPO in the Data Publication Ecosystem.

Conclusion: Empowering FAIR Data in the Life
Sciences
The successful implementation of COPO in the Darwin Tree of Life project demonstrates the

significant value of a dedicated data brokering platform for large-scale, collaborative research.

By enforcing metadata standards, automating validation and submission processes, and

providing a user-friendly interface, COPO empowers researchers to publish their data in a

manner that is both efficient and compliant with FAIR principles. While generalist repositories

like Figshare and Zenodo offer valuable services to the broader scientific community, COPO's

specialized focus on the life sciences and its deep integration with key repositories like the ENA

make it a powerful tool for researchers in this domain. As the volume and complexity of
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scientific data continue to grow, platforms like COPO will be increasingly critical in ensuring that

this data is a valuable and reusable asset for the entire scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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